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Compound of Interest

Compound Name: CS640

Cat. No.: B10860823 Get Quote

The designation "CS640" is not unique to a single substance and can refer to a variety of

materials, including a high-tensile steel casting, a compliant solvent, an epoxy resin, and a

retaining compound. For researchers, scientists, and drug development professionals, it is

imperative to correctly identify the specific "CS640" product in use to ensure safe handling and

proper disposal. This guide provides essential safety and logistical information for the chemical

products most likely to be encountered in a laboratory setting under this designation.

Identifying Your "CS640"
Before proceeding with any disposal protocol, confirm the identity of your material by consulting

the manufacturer's label and the accompanying Safety Data Sheet (SDS). The SDS is the

primary source of information for safe handling, hazards, and disposal procedures.

Loctite 640 Retaining Compound
Loctite 640 is a high-strength, anaerobic adhesive designed for bonding cylindrical fitting parts.
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Property Value

Physical State Liquid

Color Green

Odor Sharp, Irritating

Flash Point > 93.3 °C (> 199.94 °F)

Specific Gravity 1.12

| Solubility in Water | Slight |

Source: Loctite 640 Safety Data Sheet[1]

Hazard Statements

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye damage.

May cause respiratory irritation.

Toxic to aquatic life.

Harmful to aquatic life with long-lasting effects.

Disposal Procedures
According to the Safety Data Sheet, Loctite 640 is not classified as a RCRA hazardous waste.

[2][3] However, all disposal must be conducted in accordance with federal, state, and local

regulations.[2]

Recommended Disposal Method:

Unused Product: Follow all local, state, federal, and provincial regulations for disposal.[2]
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Cured Product: Cured Loctite 640 is a thermoset plastic and is generally considered non-

hazardous. It can typically be disposed of as regular solid waste.

Containers: Empty containers may retain product residue. Do not return product to the

original container as it may be contaminated.[4] Henkel, the manufacturer of Loctite, offers a

recycling program for their anaerobic adhesive packaging through a partnership with

TerraCycle.[5] To participate, collect all empty Loctite anaerobic adhesive packaging in the

designated recycling box, ensuring all bottles are capped and tightly closed.[5] When the box

is full, it can be shipped to TerraCycle using the pre-paid label.[5]

Epoxy.com #640
Epoxy.com #640 is a two-part epoxy system, consisting of a resin and a hardener.

Safety and Handling
Physical and Chemical Properties (Part B)

Property Value

Form Liquid

Color Dark Amber

Odor Ammonia

Flash Point 262°F (128°C)

Specific Gravity 0.89 @ 72°F

| Solubility in Water | Slight |

Source: Epoxy.com #640 Material Safety Data Sheet[6]

Hazard Statements

Corrosive.

Severe irritation to eyes and skin.
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May cause skin sensitization.

Components may affect the nervous system.[6]

Disposal Procedures
Disposal of epoxy resins must be handled carefully, as the uncured components can be

hazardous.

Recommended Disposal Method:

Uncured Resin and Hardener: If the two parts have not been mixed, they may be considered

hazardous waste. Part A (the epoxy) is often an ignitable hazardous waste (D001), and Part

B (the hardener) may be corrosive (D002).[7] These should be disposed of through a

licensed hazardous waste disposal service in accordance with federal, state, and local

regulations.[6]

Mixed, Cured Epoxy: Once the resin and hardener are mixed in the correct ratio and fully

cured, the resulting solid is generally inert and not considered hazardous.[7][8][9] This cured

epoxy can typically be disposed of in your normal waste.[8][9] To dispose of leftover mixed

epoxy, allow it to cure completely in a well-ventilated area before discarding.[10]

Spills: For small spills, soak up the material with an absorbent, non-reactive material like clay

or sand. Place the absorbed material in a leak-proof container and seal it tightly for proper

disposal.[6] For large spills, create a dike to contain the material before absorbing it.[6]

Containers: Ensure that containers are as empty as possible (containing no more than 3% of

the total capacity) before disposal.[8] Cured residue inside the container allows it to be

disposed of as regular waste.

CS-40 Compliant Solvent
CS-40 is a compliant solvent containing p-Chlorobenzotrifluoride and Acetone.
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Chemical Name Weight %

p-Chlorobenzotrifluoride 80

| Acetone | 20 |

Source: CS-40 Material Safety Data Sheet

Hazard Statements

Extremely flammable liquid and vapor.

Causes eye and skin irritation.

Inhalation may cause respiratory system irritation and nervous system depression.

Prolonged overexposure may cause adverse effects to the liver and urinary systems.

Disposal Procedures
As a flammable solvent, CS-40 requires specific disposal procedures.

Recommended Disposal Method:

Waste Collection: Collect waste CS-40 in a designated, properly labeled, and sealed

container. The container must be compatible with flammable liquids.

Waste Segregation: Do not mix solvent waste with other waste streams, particularly acids,

bases, or oxidizers.[11] It is often recommended to separate halogenated from non-

halogenated solvents, though in this case, the primary components are known.[12]

Disposal: Solvent waste must be disposed of through a licensed hazardous waste

management company.[13] Do not pour solvents down the drain or allow them to evaporate

in a fume hood as a method of disposal.[14] All disposal must comply with federal, state, and

local regulations.

General Laboratory Chemical Disposal Workflow
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For any chemical waste, a systematic approach is essential to ensure safety and regulatory

compliance. The following workflow outlines the general steps for proper chemical disposal in a

laboratory setting.
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Chemical Waste Management Workflow

1. Identification & Characterization
- Consult SDS

- Determine hazard class (ignitable, corrosive, reactive, toxic)

2. Waste Minimization
- Order smallest necessary quantities

- Use less hazardous substitutes

Best Practice

3. Segregation
- Separate incompatible waste streams (e.g., acids from bases, solvents from oxidizers)

Informs

Generation

4. Containerization
- Use compatible, sealed, leak-proof containers

- Do not overfill

5. Labeling
- Clearly label with 'Hazardous Waste'

- List all chemical constituents and percentages

6. Storage
- Store in a designated Satellite Accumulation Area (SAA)

- Provide secondary containment

7. Disposal Request
- Contact Environmental Health & Safety (EH&S) or a licensed waste contractor for pickup

When full or per schedule

8. Documentation
- Maintain records of waste generation and disposal

Pickup & Manifest

Click to download full resolution via product page
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Caption: General workflow for the safe management and disposal of chemical waste in a

laboratory setting.

By adhering to these specific disposal procedures for the identified "CS640" products and

following the general principles of laboratory waste management, researchers can ensure a

safe working environment and maintain compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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